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Introduction

The chemical formula C13H30N2 encompasses a variety of structural isomers of diamines,

long-chain aliphatic compounds characterized by the presence of two amino functional groups.

These molecules, due to their flexible carbon chains and the reactive nature of their terminal

amine groups, hold potential for applications in polymer chemistry, as building blocks for novel

materials, and potentially in the realm of biologically active agents. This technical guide

provides a focused overview of the known IUPAC names for C13H30N2 diamines, with a

detailed exploration of the synthesis and characterization of tridecane-1,13-diamine, the most

prominently documented isomer. This document is intended for researchers, scientists, and

professionals in drug development and material science who are interested in the properties

and potential applications of these long-chain diamines.

Identified Isomers of C13H30N2 Diamines
Several structural isomers of diamines with the molecular formula C13H30N2 have been

identified. The IUPAC names for some of these isomers include:

Tridecane-1,13-diamine[1]

4,4-Dipropylheptane-1,7-diamine

1-N-ethyl-4-N,4-N-dipropylpentane-1,4-diamine
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1-N-ethyl-9-methyldecane-1,9-diamine

While multiple isomers are theoretically possible, the availability of detailed experimental data

is largely limited to tridecane-1,13-diamine. For the other listed isomers, comprehensive

experimental protocols, spectroscopic data, and documented applications are not readily

available in current scientific literature.

In-Depth Focus: Tridecane-1,13-diamine
Tridecane-1,13-diamine stands out as the most studied isomer of C13H30N2, primarily due to

its role as a monomer in the synthesis of specialty polyamides.

Physicochemical Properties
A summary of the key physicochemical properties of tridecane-1,13-diamine is presented in

the table below.

Property Value Reference

Molecular Formula C13H30N2 [1]

Molecular Weight 214.40 g/mol [1]

IUPAC Name tridecane-1,13-diamine [1]

CAS Number 14465-66-8 [1]

Experimental Protocols
Synthesis of Tridecane-1,13-diamine

A detailed experimental protocol for the synthesis of tridecane-1,13-diamine is not explicitly

available in the reviewed literature. However, its synthesis is a crucial preceding step for the

production of Nylon 13,T. General methods for the synthesis of long-chain diamines often

involve the reduction of the corresponding dinitriles or diamides. For instance, a common route

is the catalytic hydrogenation of a C13 dinitrile.

A Generalised Synthesis Workflow is as follows:
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Synthesis of Tridecane-1,13-dinitrile

Reduction to Diamine

Purification

C11 dihalide

Nucleophilic Substitution

NaCN

Tridecane-1,13-dinitrile

Catalytic Hydrogenation

H2, Catalyst (e.g., Raney Ni)

Crude Tridecane-1,13-diamine

Distillation

Vacuum

Purified Tridecane-1,13-diamine

Click to download full resolution via product page

A generalized workflow for the synthesis of tridecane-1,13-diamine.
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Spectroscopic Data
Detailed and verified public spectroscopic data (NMR, IR, Mass Spectrometry) for tridecane-
1,13-diamine is currently scarce. Researchers synthesizing this compound would need to

perform their own analytical characterization. For reference, the mass spectrum of the

corresponding C13 monoamine, 1-tridecanamine, is available in the NIST WebBook and can

offer some insight into fragmentation patterns.[2]

Applications and Future Directions
The primary documented application of tridecane-1,13-diamine is in polymer chemistry.

Polymer Synthesis
Tridecane-1,13-diamine is a key monomer for the synthesis of Nylon 13,T, a bio-based

polyamide with potential applications in engineering plastics and fibers. The synthesis involves

the polycondensation of tridecane-1,13-diamine with terephthalic acid.

Tridecane-1,13-diamine

Polycondensation

Terephthalic Acid

Nylon 13,T

Heat, Water removal

Click to download full resolution via product page

Synthesis of Nylon 13,T from tridecane-1,13-diamine.

Potential Biological Activity
While no specific biological studies on C13H30N2 diamines were identified, the broader class

of long-chain diamines has been investigated for antimicrobial and antifungal properties. The
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cationic nature of the protonated amine groups can facilitate interaction with and disruption of

microbial cell membranes. Further research is warranted to explore the potential of tridecane-
1,13-diamine and its isomers as novel therapeutic agents.

Conclusion
The landscape of C13H30N2 diamines is characterized by a number of potential isomers, with

tridecane-1,13-diamine being the most well-documented. The primary application of this

diamine is in the field of polymer science for the creation of specialty nylons. A significant gap

in the literature exists regarding the detailed experimental protocols for the synthesis and

comprehensive spectroscopic characterization of tridecane-1,13-diamine and its isomers.

Furthermore, the biological activities of these compounds remain largely unexplored. This

technical guide serves as a summary of the current knowledge and a call for further research

into the synthesis, properties, and potential applications of this intriguing class of long-chain

diamines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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